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Compound of Interest

Compound Name: Palitantin

cat. No.: B231872

An In-depth Technical Guide on the Origin of Palitantin

Abstract

Palitantin is a naturally occurring polyketide, a secondary metabolite produced by several
species of fungi, most notably from the Penicillium genus. First described in 1936, this cyclitol-
like compound has garnered scientific interest due to its diverse biological activities, including
antifungal, anti-HIV, and acetylcholinesterase inhibitory properties. This document provides a
comprehensive overview of the origin of Palitantin, detailing its initial discovery, the primary
producing microorganisms, its biosynthetic pathway, and the experimental methodologies used
for its isolation and characterization.

Discovery and Producing Organism

Palitantin (C14H2204) was first isolated and characterized in 1936 by J.H. Birkinshaw and H.
Raistrick.[1][2][3] Their seminal work identified the compound as a metabolic product of the
fungus Penicillium palitans Westling, from which its name is derived.[1][2]

Since its initial discovery, Palitantin has been identified in several other species of Penicillium,
including:

e Penicillium brefeldianum[4]
e Penicillium commune[5]

e Penicillium implicatum[5]
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e An Antarctic strain of Geomyces sp.[6]
e Other Penicillium sp.[7][8]

The presence of Palitantin across various Penicillium species has made it a useful marker for
the chemotaxonomy of the genus.[1] The producing organism, P. palitans, has been isolated
from diverse environments, including cheese, ancient permafrost deposits, and deep-sea
sediments in Antarctica.[6][9][10]

Physicochemical Properties

Palitantin is a polar, neutral metabolite characterized by a six-membered carbocyclic ring and
a heptadiene side chain.[1][4] Its key properties are summarized in the table below.

Property Value Source
CAS Number 15265-28-8 [71[11]
Molecular Formula C14H2204 [L1507121]
Molecular Weight 254.32 g/mol [517111]
Appearance White solid [7]

Melting Point 155-158 °C [7]

Soluble in DMSO, Methanol,
Solubility Chloroform, Ethyl Acetate. [71[11]

Insoluble in Hexane, Water.

Biosynthesis of Palitantin

Palitantin is a polyketide, synthesized through the condensation of acetate units.[4][12]
Studies utilizing isotopically labeled precursors have been instrumental in elucidating its
biosynthetic pathway.

Experiments with Penicillium brefeldianum fed with sodium [1,2-13Cz]-, [2-?H3]-, and [1-
13C,180;]-acetate confirmed that the molecule is assembled from a polyketide chain.[4]
Crucially, these labeling studies demonstrated that the formation of the six-membered
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carbocyclic ring does not involve any aromatic intermediates, which distinguishes its
biosynthesis from that of many other fungal polyketides.[4][12]
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Figure 1. Simplified biosynthetic pathway of Palitantin from acetate precursors.

Biological Activity

Palitantin exhibits a range of biological activities, making it a subject of interest for drug
development. It is known to be a potent antifungal agent with minimal toxicity to mammalian

cells.[1] More recently, other activities have been reported.
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Activity Type Target Value (ICso) Source
) HIV-1 Integrase (3'-
Anti-HIV _ 350 pM [11]
processing)
_ HIV-1 Integrase
Anti-HIV 268 pM [11]
(Strand Transfer)
] Colletotrichum Less active than (-)-
Antifungal ) ) [10]
fragariae penienone
Enzyme Inhibition Acetylcholinesterase Potent Inhibitor [8]
Phytotoxicity Agrostis stolonifera Moderate activity [10]

Experimental Protocols

Fungal Fermentation and Isolation of Palitantin

The production of Palitantin is typically achieved through fungal fermentation. While the
original methods by Birkinshaw and Raistrick were foundational, modern protocols have been
optimized for higher yields. One recent study achieved a yield of approximately 160 mg/L.[8]

Methodology:

 Inoculation: A pure culture of a Palitantin-producing strain (e.g., Penicillium sp. AMF1a) is
used to inoculate a suitable liquid medium, such as 2% malt medium.[8]

» Fermentation: The culture is incubated under controlled conditions (temperature, agitation)
for a period sufficient for secondary metabolite production (typically 7-21 days).

» Extraction: The culture broth is separated from the mycelium. The filtrate is then extracted

with an organic solvent, such as methylene chloride or ethyl acetate.[6]

 Purification: The crude extract is concentrated under reduced pressure. Purification is
achieved through chromatographic techniques, including silica gel column chromatography
and High-Performance Liquid Chromatography (HPLC), to yield pure Palitantin.[6][7]

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.glpbio.com/palitantin.html
https://www.glpbio.com/palitantin.html
https://pubmed.ncbi.nlm.nih.gov/39626084/
https://10th.bcnp-sbq.com/Abstract/Organic%20Synthesis%20and%20Structural%20Modification/1263275.pdf
https://pubmed.ncbi.nlm.nih.gov/39626084/
https://www.benchchem.com/product/b231872?utm_src=pdf-body
https://www.benchchem.com/product/b231872?utm_src=pdf-body
https://10th.bcnp-sbq.com/Abstract/Organic%20Synthesis%20and%20Structural%20Modification/1263275.pdf
https://www.benchchem.com/product/b231872?utm_src=pdf-body
https://10th.bcnp-sbq.com/Abstract/Organic%20Synthesis%20and%20Structural%20Modification/1263275.pdf
https://www.researchgate.net/publication/351093230_Palitantin_derivatives_from_the_Antarctic_fungus_Geomyces_sp_3-1
https://www.benchchem.com/product/b231872?utm_src=pdf-body
https://www.researchgate.net/publication/351093230_Palitantin_derivatives_from_the_Antarctic_fungus_Geomyces_sp_3-1
http://www.biolinks.co.jp/PDF/Palitantin_PDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b231872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

@;illium sp. CD

Liquid Fermentation

(e.g., 2% Malt Medium)

Filtration
(Separate Mycelia & Broth)

ulture Broth

Solvent Extraction
(e.g., Ethyl Acetate)

Crude Extract Concentration

Chromatographic Purification
(Silica Gel, HPLC)

Pure Palitantin

Click to download full resolution via product page

Figure 2. General experimental workflow for the isolation and purification of Palitantin.

Biosynthetic Pathway Elucidation via Isotope Labeling

The protocol to determine the polyketide origin of Palitantin involves feeding the fungus stable
isotopes and tracking their incorporation into the final molecule.
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Methodology:

» Precursor Synthesis: Isotopically labeled precursors, such as sodium [1-13C,180:]-acetate,
are chemically synthesized.

o Labeled Fermentation: The Palitantin-producing organism (e.g., P. brefeldianum) is cultured
in a medium supplemented with the labeled acetate precursor.[4]

« [solation: Palitantin is isolated from the culture using the methods described in Protocol 5.1.

o Spectroscopic Analysis: The purified, labeled Palitantin is analyzed using Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[4]

o Data Interpretation: The 13C-NMR and mass spectra are analyzed to identify the positions
and patterns of isotope incorporation. This data reveals the acetate-derived backbone and
rules out alternative pathways, such as those involving aromatic intermediates.[12]

Supplement Medium with
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Isolate & Purify Palitantin
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Figure 3. Workflow for the elucidation of Palitantin's biosynthetic origin.

Conclusion

Palitantin is a fungal polyketide with a well-documented history originating from its discovery in
Penicillium palitans. Its biosynthesis proceeds via a non-aromatic cyclization of an acetate-
derived chain. The compound's diverse biological activities, coupled with optimized
fermentation protocols, ensure its continued relevance in natural product research and as a
potential scaffold for the development of new therapeutic agents. The experimental frameworks
established for its isolation and biosynthetic analysis provide a robust foundation for further
investigation into this and other fungal secondary metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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